Cas no 2137824-03-2 (1H-Indole-3-sulfonamide, 7-hydroxy-)

• Product Name: 1H-Indole-3-sulfonamide, 7-hydroxy-
• CAS No: 2137824-03-2
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 5287404
• Update Time: 2025-05-30

1H-Indole-3-sulfonamide, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-sulfonamide, 7-hydroxy-

• Inchi： 1S/C8H8N2O3S/c9-14(12,13)7-4-10-8-5(7)2-1-3-6(8)11/h1-4,10-11H,(H2,9,12,13)
• InChI Key： KULFOTZBOGIQHY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2O)C(S(N)(=O)=O)=C1

Additional information on 1H-Indole-3-sulfonamide, 7-hydroxy-

Introduction to 1H-Indole-3-sulfonamide, 7-hydroxy- (CAS No. 2137824-03-2)

The compound 1H-Indole-3-sulfonamide, 7-hydroxy- (CAS No. 2137824-03-2) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The indole core, a well-documented scaffold in drug discovery, is complemented by a sulfonamide group at the 3-position and a hydroxyl group at the 7-position, which collectively contribute to its multifaceted pharmacological potential.

Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involving inflammation, immunomodulation, and anticancer mechanisms. The sulfonamide moiety is known for its ability to enhance binding affinity to target proteins, while the hydroxyl group introduces additional opportunities for hydrogen bonding interactions. These structural elements make 1H-Indole-3-sulfonamide, 7-hydroxy- a versatile candidate for further investigation in both preclinical and clinical settings.

In the realm of medicinal chemistry, the synthesis of indole derivatives has been extensively explored due to their broad spectrum of biological activities. The presence of both a sulfonamide and a hydroxyl group in 1H-Indole-3-sulfonamide, 7-hydroxy- enhances its pharmacological profile by allowing interactions with multiple binding sites on biological targets. This dual functionality has been leveraged in the development of novel therapeutic agents targeting complex diseases such as cancer and autoimmune disorders.

One of the most compelling aspects of 1H-Indole-3-sulfonamide, 7-hydroxy- is its observed efficacy in preclinical models. Research indicates that this compound exhibits significant inhibitory effects on enzymes and receptors involved in tumor progression. Specifically, studies have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes and other key mediators of inflammation. These findings align with the growing interest in indole derivatives as anti-inflammatory agents.

The hydroxyl group at the 7-position of the indole ring plays a crucial role in determining the compound's solubility and bioavailability. This feature is particularly important for drug development, as it ensures better absorption and distribution within the body. Additionally, the sulfonamide group contributes to improved binding affinity by forming stable hydrogen bonds with target proteins. These structural attributes collectively enhance the compound's potential as a lead molecule for further optimization.

Advances in computational chemistry have also contributed to our understanding of 1H-Indole-3-sulfonamide, 7-hydroxy-'s mechanism of action. Molecular docking studies have revealed that this compound interacts with several key targets involved in cancer cell proliferation and survival. These interactions include pathways such as PI3K/Akt and MAPK signaling cascades, which are frequently dysregulated in various types of cancer. Such insights provide valuable guidance for designing more effective therapeutic strategies.

The synthesis of 1H-Indole-3-sulfonamide, 7-hydroxy- involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include functional group transformations such as sulfonylation followed by hydroxylation at the specified positions on the indole scaffold. The use of advanced catalytic systems has enabled high-yield and enantioselective synthesis, which is critical for pharmaceutical applications where stereochemical purity is paramount.

In conclusion, 1H-Indole-3-sulfonamide, 7-hydroxy- (CAS No. 2137824-03-2) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for investigating novel therapeutic interventions. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an increasingly important role in addressing complex diseases.